Cas no 842958-29-6 (5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid)

• Product Name: 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid
• CAS No: 842958-29-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD04989710
• CID: 989297
• PubChem ID: 652923
• Update Time: 2025-10-28

5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(pyridin-3-ylmethyl)pyrrolidine-3-carboxylic acid
• 5-oxo-1-(3-pyridinylmethyl)-3-pyrrolidinecarboxylic acid
• 5-Oxo-1-pyridin-3-ylmethyl-pyrrolidine-3-carboxylic acid
• 5-oxo-1-(pyridin-3-ylmethyl)pyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid
• F6782-4250
• HMS2469A04
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(3-pyridinylmethyl)-
• SR-01000325019-1
• MLS000067958
• AS-46970
• CHEMBL1376093
• 5-oxo-1-pyridin-3-ylmethyl-pyrrolidine-3-carboxylic acid, AldrichCPR
• MFCD04989710
• EN300-44227
• AKOS016041653
• SCHEMBL12741617
• 842958-29-6
• SMR000011908
• AKOS000275591
• 5-Oxo-1-pyridin-3-ylmethyl-pyrrolidine-3-carboxylic acid;
• Z359353752
• CS-0117385
• FT-0758243
• SR-01000325019
• A864151
• DJSGKVZNGKWZRT-UHFFFAOYSA-N
• DTXSID30349555
• F11057
• 5-Oxo-1-(3-pyridinylmethyl)-3-pyrrolidine carboxylic acid
• AO-365/42983216
• BB 0217837
• 5-Oxo-1-[(pyridin-3-yl)methyl]pyrrolidine-3-carboxylic acid
• DB-028011
• STK507035
• BBL002399
• 5-oxo-1-(pyridin-3-ylmethyl)pyrrolidine-3-carboxylicacid
• ALBB-010701

• MDL： MFCD04989710
• Inchi： 1S/C11H12N2O3/c14-10-4-9(11(15)16)7-13(10)6-8-2-1-3-12-5-8/h1-3,5,9H,4,6-7H2,(H,15,16)
• InChI Key： DJSGKVZNGKWZRT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC1C=NC=CC=1

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.375
• Melting Point: NA
• Boiling Point: 513.2°C at 760 mmHg
• Flash Point: 264.2°C
• Refractive Index: 1.61
• PSA: 70.50000
• LogP: 0.45260
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid

Introduction to 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid (CAS No. 842958-29-6)

5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 842958-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules characterized by a pyrrolidine core, which is a five-membered ring containing one nitrogen atom. The presence of an oxo group at the 5-position and a pyridinylmethyl side chain at the 1-position imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid make it particularly interesting for its potential applications in medicinal chemistry. The pyridine moiety, specifically positioned at the 3-position of the side chain, is known to enhance binding affinity to biological targets, while the oxo group introduces electrophilic characteristics that can be exploited in various synthetic pathways. These attributes have positioned this compound as a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid structure has been investigated for its potential as a lead compound in the synthesis of kinase inhibitors, particularly those targeting serine/threonine kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The pyrrolidine ring provides a rigid framework that can mimic the transition state of substrate binding, while the pyridine group allows for optimal interactions with the hinge region of kinases.

One of the most compelling aspects of 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid is its versatility in chemical modification. The carboxylic acid group at the 3-position can be readily functionalized to introduce additional pharmacophores or to improve solubility and metabolic stability. This flexibility has enabled researchers to generate libraries of derivatives with tailored properties for preclinical testing. Furthermore, the presence of both nitrogen and oxygen heteroatoms provides multiple sites for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

Recent studies have highlighted the potential of 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid as an intermediate in the synthesis of novel antibiotics. The structural motif has been found to exhibit inhibitory activity against bacterial enzymes such as dihydrofolate reductase (DHFR), which is essential for bacterial proliferation. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show promising activity against multidrug-resistant strains of bacteria. This underscores the importance of 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid as a building block in antimicrobial drug discovery.

The pharmaceutical industry has also explored the use of 5-oxo-1-(pyridin-3-yl)methylpyrrolidine-3-carboxylic acid in the development of central nervous system (CNS) therapeutics. The ability of pyrrolidine derivatives to cross the blood-brain barrier has made them attractive candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives of this compound can modulate neurotransmitter systems by interacting with receptors such as serotonin and dopamine receptors. These findings open up new avenues for developing next-generation CNS drugs.

In addition to its applications in drug discovery, 5-oxo-1-(pyridin-3-ylmethylpyrrolidine)-3-carboxylic acid has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel ligands in catalysis and coordination chemistry. Researchers have utilized this compound to develop metal complexes with enhanced catalytic activity in organic transformations such as cross-coupling reactions and oxidation processes. Similarly, in agrochemistry, derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthesis of 5-oxyo-pyrrolidinone derivative CAS 842958 -29 -6 presents an intriguing challenge due to its complex structural framework. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in constructing the desired molecular architecture efficiently. These synthetic strategies not only facilitate access to 5-oxy-pyrrolidinoic CAS no 842958 -29 -6 but also provide opportunities for generating structurally diverse analogs for further biological evaluation.

The pharmacokinetic properties of 5-oxy-pyrrolidinoic CAS no 842958 -29 -6 are another critical aspect that has been extensively studied. In vitro metabolism studies have revealed that this compound undergoes biotransformation primarily through oxidative pathways mediated by cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug efficacy and safety profiles. Additionally, pharmacokinetic modeling has been employed to optimize dosing regimens and minimize potential side effects associated with prolonged exposure.

The regulatory landscape surrounding 5-oxy-pyrrolidinoic CAS no 842958 -29 -6 reflects its significance in pharmaceutical research. Regulatory agencies require comprehensive characterization data before approving new drug candidates derived from this compound class. This includes detailed information on chemical stability, impurity profiles, and toxicological assessments. Researchers must adhere to stringent guidelines to ensure that their compounds meet safety standards before entering clinical trials.

In conclusion,5-oxy-pyrrolidinoic CAS no 842958 -29 -6 represents a structurally fascinating molecule with broad applications across multiple disciplines including medicinal chemistry,kinase inhibitors, antibiotics,CNS therapeutics, materials science,and agrochemicals . Its unique combination o f structural features makes it an attractive scaffold f or designing novel therapeutic agents targeting diverse diseases . As research continues t o uncover new applications f or this compoun d , i t is likely t o play an increasingly important role i n future drug development efforts .